Cas no 1101902-78-6 (4-Thiazolidinecarboxylic acid, 3-(1-oxo-2-buten-1-yl)-)

• Product Name: 4-Thiazolidinecarboxylic acid, 3-(1-oxo-2-buten-1-yl)-
• CAS No: 1101902-78-6
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• CID: 5205730
• Update Time: 2026-03-06

4-Thiazolidinecarboxylic acid, 3-(1-oxo-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinecarboxylic acid, 3-(1-oxo-2-buten-1-yl)-
• 3-(But-2-enoyl)thiazolidine-4-carboxylic acid

• Inchi： 1S/C8H11NO3S/c1-2-3-7(10)9-5-13-4-6(9)8(11)12/h2-3,6H,4-5H2,1H3,(H,11,12)
• InChI Key： WXUPVKSQZMFXKY-UHFFFAOYSA-N
• SMILES： S1CC(C(O)=O)N(C(=O)C=CC)C1

Additional information on 4-Thiazolidinecarboxylic acid, 3-(1-oxo-2-buten-1-yl)-

4-Thiazolidinecarboxylic acid, 3-(1-oxo-2-buten-1-yl) (CAS No. 1101902-78-6): An Overview

4-Thiazolidinecarboxylic acid, 3-(1-oxo-2-buten-1-yl) (CAS No. 1101902-78-6) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the thiazolidine class, which is known for its diverse biological activities, including antioxidant, anti-inflammatory, and anti-diabetic properties.

The thiazolidine ring in this compound is a key structural feature that contributes to its biological activity. The presence of the 3-(1-oxo-2-buten-1-yl) substituent further enhances its reactivity and stability, making it a valuable candidate for various pharmaceutical applications. Recent studies have highlighted the importance of thiazolidine derivatives in the development of new drugs for treating metabolic disorders and inflammatory conditions.

In the context of medicinal chemistry, 4-Thiazolidinecarboxylic acid, 3-(1-oxo-2-buten-1-yl) has been investigated for its potential as a lead compound in drug discovery. Its ability to modulate key enzymes and signaling pathways involved in metabolic diseases makes it an attractive target for further research. For instance, studies have shown that thiazolidine derivatives can inhibit the activity of aldose reductase, an enzyme implicated in the development of diabetic complications such as neuropathy and retinopathy.

Moreover, the anti-inflammatory properties of 4-Thiazolidinecarboxylic acid, 3-(1-oxo-2-buten-1-yl) have been explored in preclinical models. Research has demonstrated that this compound can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. These findings suggest that 4-Thiazolidinecarboxylic acid, 3-(1-oxo-2-buten-1-yl) may have therapeutic potential in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its pharmacological properties, the chemical synthesis of 4-Thiazolidinecarboxylic acid, 3-(1-oxo-2-buten-1-yl) has been optimized to improve yield and purity. Various synthetic routes have been developed, including those involving Michael addition reactions and cyclization steps. These methods have enabled researchers to produce high-quality samples for further evaluation in biological assays.

The safety profile of 4-Thiazolidinecarboxylic acid, 3-(1-oxo-2-buten-1-yl) has also been assessed in preclinical studies. Toxicity tests have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for clinical development. However, further studies are needed to fully understand its long-term safety and efficacy in human subjects.

Recent advancements in computational chemistry have also contributed to the understanding of 4-Thiazolidinecarboxylic acid, 3-(1-oxo-2-buten-1-yl). Molecular modeling and docking studies have provided insights into its binding interactions with target proteins, helping to guide the design of more potent and selective analogs. These computational tools are invaluable in accelerating the drug discovery process by identifying key structural features that contribute to biological activity.

In conclusion, 4-Thiazolidinecarboxylic acid, 3-(1-oxo-2-buten-1-yl) (CAS No. 1101902-78-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field.